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Compound of Interest

Compound Name:
2-azido-N-(4-

ethylphenyl)acetamide

Cat. No.: B1486407 Get Quote

Technical Guide: 2-azido-N-(4-
ethylphenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-azido-N-(4-
ethylphenyl)acetamide, including its chemical properties, a representative synthetic protocol,

and potential applications based on related compounds. Due to the limited publicly available

data specific to this molecule, information from analogous N-aryl-2-azidoacetamides is utilized

to provide a thorough contextual understanding.

Core Compound Data
The fundamental chemical and physical properties of 2-azido-N-(4-ethylphenyl)acetamide
are summarized below.
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Property Value Source

CAS Number 1160748-31-1 [1]

Molecular Formula C₁₀H₁₂N₄O [2]

Molecular Weight 204.23 g/mol [2]

Canonical SMILES
CCC1=CC=C(C=C1)NC(=O)C

N=[N+]=[N-]
[2]

Synthesis and Experimental Protocols
While specific experimental data for the synthesis of 2-azido-N-(4-ethylphenyl)acetamide is

not widely published, a reliable protocol can be adapted from the synthesis of the closely

related compound, 2-azido-N-(4-methylphenyl)acetamide.[3][4][5][6][7] This class of

compounds, N-arylacetamides, are significant as intermediates in the synthesis of medicinal,

agrochemical, and pharmaceutical compounds.[3][7] Organic azides are also valuable in

medicinal chemistry and molecular biology for the synthesis of heterocycles like tetrazoles and

triazoles.[3][7]

Representative Synthesis of 2-azido-N-(aryl)acetamides
This protocol describes the synthesis of an N-aryl-2-azidoacetamide from the corresponding 2-

chloro-N-arylacetamide.

Materials:

2-chloro-N-(4-ethylphenyl)acetamide (1 equivalent)

Sodium azide (NaN₃) (approx. 1.4 equivalents)

Ethanol/Water solution (e.g., 70:30 v/v)

Ethanol (for recrystallization)

Cold water

Procedure:
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Dissolve 2-chloro-N-(4-ethylphenyl)acetamide and sodium azide in an ethanol/water mixture.

Reflux the reaction mixture for approximately 24 hours at 80°C.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, allow the mixture to cool, which should result in the precipitation of the

product.

Filter the precipitate and wash it with cold water.

For further purification, dissolve the crude product in hot ethanol.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly, undisturbed, for several days to facilitate the formation of

crystals.

Collect the crystals by filtration.

General Synthesis Workflow
The following diagram illustrates the general synthetic pathway for N-aryl-2-azidoacetamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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